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Compound of Interest

Compound Name: 9-Methyldecan-1-ol

CAS No.: 51750-47-1

Cat. No.: B1194091

Get Quote

Technical Monograph: 9-Methyldecan-1-ol
CAS Registry Number: 55505-28-7 Synonyms: 9-Methyl-1-decanol; Isoundecanol; Isoundecyl

alcohol Molecular Formula: C₁₁H₂₄O Molecular Weight: 172.31 g/mol

Executive Summary
9-Methyldecan-1-ol is a primary fatty alcohol characterized by an iso-terminal branching

pattern. Unlike its straight-chain isomer (n-undecanol), the methyl group at the C9 position

disrupts molecular packing, resulting in a lower melting point and increased fluidity at ambient

temperatures. This steric property makes it a critical intermediate in the synthesis of low-

temperature surfactants, fluid lipid nanoparticles (LNPs) for drug delivery, and insect

pheromones where volatility and stereochemistry dictate biological response.

This guide details the physicochemical profile, validated synthesis protocols, and analytical

characterization of high-purity 9-methyldecan-1-ol for research applications.
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The branched structure of 9-methyldecan-1-ol imparts unique physical properties compared to

linear alcohols.

Property Value / Description Source/Method

Appearance Colorless, viscous liquid Visual Inspection

Boiling Point 229–230 °C (at 760 mmHg) Calculated/Est [1]

Density 0.829 ± 0.06 g/cm³ Standard Density

LogP 4.25 Partition Coeff.[1] (Est)

Solubility
Insoluble in water (~50 mg/L);

Soluble in EtOH, Et₂O, CHCl₃
Lipophilicity Profile

Refractive Index 1.439 Optical Refractometry

Flash Point ~94 °C (201 °F) Closed Cup

Synthetic Routes & Purification[2][3]
High-purity 9-methyldecan-1-ol is rarely isolated from natural mixtures (like wool wax) in

sufficient purity for analytical standards. The preferred research-grade synthesis involves the

reduction of 9-methyldecanoic acid (isoundecanoic acid).

Protocol A: Reduction of 9-Methyldecanoic Acid
This method ensures the preservation of the carbon skeleton without isomerization.

Reagents:

Precursor: 9-Methyldecanoic acid (CAS 1119-63-7)[2]

Reductant: Lithium Aluminum Hydride (LiAlH₄) (1.5 equiv)

Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

Step-by-Step Methodology:
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Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and addition

funnel under an Argon atmosphere.

Solubilization: Suspend LiAlH₄ (1.5 equiv) in anhydrous THF at 0°C.

Addition: Dissolve 9-methyldecanoic acid (1.0 equiv) in THF and add dropwise to the

suspension over 30 minutes. Note: Exothermic reaction; maintain temperature <10°C.

Reflux: Once addition is complete, warm the mixture to room temperature, then reflux for 4

hours to ensure complete reduction of the carboxylate.

Quenching (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlH₄), followed

by 15% NaOH (1 mL per g), and finally water (3 mL per g).

Workup: Filter the granular white precipitate through Celite. Dry the filtrate over anhydrous

MgSO₄ and concentrate under reduced pressure.

Purification: Distill the crude oil under high vacuum (0.5 mmHg) to obtain the pure alcohol.

Synthesis Logic Diagram
The following diagram illustrates the chemical transformation and workup logic.

9-Methyldecanoic Acid
(C11H22O2)

LiAlH4 Reduction
(in THF, 0°C -> Reflux)

 Activation Alkoxide Complex Hydride Transfer Fieser Workup
(H2O / NaOH)

 Hydrolysis 9-Methyldecan-1-ol
(>98% Purity)

 Distillation 

Click to download full resolution via product page

Figure 1: Synthetic workflow for the reduction of isoundecanoic acid to 9-methyldecan-1-ol.

Analytical Characterization
Validation of the structure requires confirming the terminal isopropyl group (the "iso" tail) and

the primary alcohol head.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Data derived from high-field NMR (400 MHz, CDCl₃) [2].

¹H NMR (400 MHz, CDCl₃):

δ 3.64 ppm (t, J = 6.6 Hz, 2H): Represents the

protons. The triplet confirms the primary alcohol is attached to a methylene group.

δ 1.61 – 1.48 ppm (m, 2H): Methylene protons at C2 (

-position).

δ 1.39 – 1.24 ppm (m, 13H): Bulk methylene chain protons and the methine proton at C9.

δ 0.87 ppm (d, J = 6.6 Hz, 6H): The diagnostic doublet corresponding to the gem-dimethyl

group (isopropyl tip). This distinguishes it from n-undecanol (which would show a triplet at

~0.88 ppm).

Mass Spectrometry (GC-MS)[5]
Molecular Ion:

172 (often weak or absent).

Characteristic Fragment:

154

.

Base Peak: Typically

31 or 41/43/55 series characteristic of alkyl chains.

Biological Relevance & Applications[2][4]
Pheromone Research
9-Methyldecan-1-ol serves as a reference standard in the identification of insect volatiles.

Methyl-branched alcohols are common pheromone components in Lepidoptera and Coleoptera

species.
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Mechanism: The branching point introduces chirality (if not symmetrical) or specific steric

bulk that fits into odorant-binding proteins (OBPs) with high specificity, unlike linear analogs.

Application: Used to synthesize esters (acetates) to test for attractant/repellent activity in

Agrotis (cutworm) or Hypsipyla species [3].

Lipid Nanoparticle (LNP) Engineering
In drug delivery, the "iso-tail" concept is used to lower the phase transition temperature (

) of lipids.

Crystallinity: Linear C11 alcohols pack tightly (crystalline). 9-Methyldecan-1-ol remains fluid

at lower temperatures.

Utility: Synthesis of branched cationic lipids for mRNA delivery, where membrane fluidity

facilitates endosomal escape.

Biological Logic Diagram
9-Methyldecan-1-ol
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Figure 2: Structure-activity relationship (SAR) of the iso-branched tail in biological systems.

Safety & Handling (GHS)
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Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Aquatic Toxicity H411
Toxic to aquatic life with long-

lasting effects.

Precautionary Measures:

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation to

the acid.

PPE: Wear nitrile gloves and safety goggles.

Disposal: Dispose of as hazardous organic waste; do not release into drains due to aquatic

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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